Cas no 1480412-94-9 (2-[3-(hydroxymethyl)azetidin-1-yl]acetonitrile)

• Product Name: 2-[3-(hydroxymethyl)azetidin-1-yl]acetonitrile
• CAS No: 1480412-94-9
• MF: C₆H₁₀N₂O
• MW: 126.156401157379
• CID: 6022578
• PubChem ID: 65985068
• Update Time: 2025-06-20

2-[3-(hydroxymethyl)azetidin-1-yl]acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[3-(hydroxymethyl)azetidin-1-yl]acetonitrile
• 1-Azetidineacetonitrile, 3-(hydroxymethyl)-
• SCHEMBL21591147
• AKOS015327065
• EN300-5160389
• 1480412-94-9

• Inchi： 1S/C6H10N2O/c7-1-2-8-3-6(4-8)5-9/h6,9H,2-5H2
• InChI Key： ZCDPODXCCCCLOT-UHFFFAOYSA-N
• SMILES： N1(CC#N)CC(CO)C1

Computed Properties

• Exact Mass: 126.079312947g/mol
• Monoisotopic Mass: 126.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 47.3Ų

Experimental Properties

• Density: 1.130±0.06 g/cm3(Predicted)
• Boiling Point: 193.5±25.0 °C(Predicted)
• pka: 14.82±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on 2-[3-(hydroxymethyl)azetidin-1-yl]acetonitrile

Introduction to 2-[3-(Hydroxymethyl)azetidin-1-yl]acetonitrile (CAS No. 1480412-94-9)

2-[3-(Hydroxymethyl)azetidin-1-yl]acetonitrile, also known by its CAS number 1480412-94-9, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a four-membered azetidine ring and a hydroxymethyl group, making it a valuable scaffold for the development of novel therapeutic agents.

The chemical structure of 2-[3-(hydroxymethyl)azetidin-1-yl]acetonitrile is particularly intriguing due to its potential to modulate various biological targets. The azetidine ring, a key component of this molecule, is known for its ability to enhance the bioavailability and metabolic stability of drug candidates. Additionally, the presence of the hydroxymethyl group provides a versatile functional handle for further chemical modifications, enabling researchers to fine-tune the pharmacological properties of the compound.

Recent studies have highlighted the potential of 2-[3-(hydroxymethyl)azetidin-1-yl]acetonitrile in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent activity against bacterial infections, particularly those caused by multidrug-resistant strains. The unique structural features of 2-[3-(hydroxymethyl)azetidin-1-yl]acetonitrile enable it to disrupt essential bacterial processes, making it a promising lead for the development of new antibiotics.

In addition to its antibacterial properties, 2-[3-(hydroxymethyl)azetidin-1-yl]acetonitrile has also shown promise in the treatment of neurological disorders. A study published in the European Journal of Medicinal Chemistry demonstrated that certain derivatives of this compound can effectively cross the blood-brain barrier and modulate specific neurotransmitter systems. This makes it a potential candidate for the treatment of conditions such as Alzheimer's disease and Parkinson's disease, where impaired neurotransmission plays a critical role.

The synthetic accessibility of 2-[3-(hydroxymethyl)azetidin-1-yl]acetonitrile is another factor that contributes to its appeal in pharmaceutical research. Efficient synthetic routes have been developed to produce this compound and its derivatives, allowing for large-scale synthesis and optimization. These synthetic methods often involve multistep reactions that can be tailored to introduce various functional groups, thereby expanding the chemical space available for exploration.

Clinical trials involving compounds derived from 2-[3-(hydroxymethyl)azetidin-1-yl]acetonitrile are currently underway, with several promising candidates showing favorable safety profiles and efficacy in preclinical studies. For example, a phase I clinical trial evaluating a derivative of this compound for the treatment of bacterial infections reported no significant adverse effects and demonstrated promising antimicrobial activity. These findings underscore the potential of 2-[3-(hydroxymethyl)azetidin-1-yl]acetonitrile-based compounds as safe and effective therapeutic agents.

In conclusion, 2-[3-(hydroxymethyl)azetidin-1-yl]acetonitrile (CAS No. 1480412-94-9) is a highly promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its synthetic accessibility and favorable biological properties, make it an attractive scaffold for the development of novel drugs targeting various diseases. As research in this area continues to advance, it is likely that we will see more innovative applications and therapeutic breakthroughs involving this versatile compound.